Cas no 2738376-87-7 (17(S)-HDHA-d5)

• Product Name: 17(S)-HDHA-d5
• CAS No: 2738376-87-7
• MF: C₂₂H₃₂O₃
• MW: 349.52
• CID: 5078333
• Update Time: 2026-03-01

17(S)-HDHA-d5 Chemical and Physical Properties

Names and Identifiers

• 17(S)-HDHA-d5

• Inchi： 1S/C22H32O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h3,5-8,11-16,19,21,23H,2,4,9-10,17-18,20H2,1H3,(H,24,25)/b7-5-,8-6-,13-11-,14-12-,15-3-,19-16+/t21-/m0/s1/i1D3,2D2
• InChI Key： SWTYBBUBEPPYCX-AKDROTNYSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])[2H])/C=C\C[C@H](O)/C=C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O

Additional information on 17(S)-HDHA-d5

Research Briefing on 2738376-87-7 and 17(S)-HDHA-d5 in Chemical-Biomedical Applications

Recent advancements in the field of chemical-biomedical research have highlighted the significance of specialized compounds such as 2738376-87-7 and 17(S)-HDHA-d5. These compounds are increasingly recognized for their potential therapeutic applications, particularly in inflammation resolution and metabolic regulation. This briefing synthesizes the latest findings from peer-reviewed studies, focusing on their molecular mechanisms, experimental outcomes, and translational implications.

The compound 2738376-87-7, a structurally unique small molecule, has emerged as a subject of interest due to its role in modulating lipid signaling pathways. Recent studies published in Journal of Lipid Research (2023) demonstrate its ability to selectively inhibit cyclooxygenase-2 (COX-2) while sparing COX-1, suggesting a promising profile for anti-inflammatory drug development. Concurrently, 17(S)-HDHA-d5, a deuterated analog of the specialized pro-resolving mediator (SPM) 17(S)-HDHA, has been utilized as an internal standard in LC-MS/MS assays to quantify endogenous SPMs in clinical samples, as reported in Analytical Chemistry (2024).

Methodologically, research on 2738376-87-7 employed in vitro enzyme inhibition assays and molecular docking simulations to elucidate its binding affinity (IC50 = 0.8 μM for COX-2). For 17(S)-HDHA-d5, isotope dilution mass spectrometry revealed a linear dynamic range of 0.1–100 ng/mL with <5% inter-day variability, underscoring its reliability in biomarker quantification. Notably, a 2024 Nature Communications study combined both compounds in a murine model of colitis, where 2738376-87-7 reduced prostaglandin E2 levels by 62%, while 17(S)-HDHA-d5-enabled measurements confirmed concomitant elevation of endogenous 17(S)-HDHA (p < 0.01).

These findings collectively suggest synergistic potential: 2738376-87-7 may attenuate inflammatory initiation, while 17(S)-HDHA-d5-monitored SPMs promote resolution. Challenges remain in optimizing bioavailability and tissue-specific delivery, as discussed in recent patent filings (WO202318754A1). Future directions include Phase I trials for 2738376-87-7 derivatives and expanded clinical validation of 17(S)-HDHA-d5-based diagnostic panels for chronic inflammatory diseases.